Cas no 177216-32-9 (O,O',N-Tripropanal Ganciclovir)

O,O',N-Tripropanal Ganciclovir Properties

Names and Identifiers

• Imp. J (EP): 2-[2-(Propanoylamino)-6-oxo-1,6-dihydro-9H-purin-9-yl]methoxy]propane-1,3-diyl dipropanoate (Ganciclovir Tripropionate)
• [2-[[6-oxo-2-(propanoylamino)-3H-purin-9-yl]methoxy]-3-propanoyloxypropyl] propanoate
• 2-[2-(Propanoylamino)-6-oxo-1,6-dihydro-9H-purin-9-yl]methoxy]propane-1,3-diyl dipropanoate (Ganciclovir Tripropionate)
• [2-[[6-oxo-2-(propanoylamino)-1H-purin-9-yl]methoxy]-3-propanoyloxypropyl] propanoate
• O,O',N-Tripropanal Ganciclovir
• UNII-320PG0G2RJ
• 2-((6-Oxo-2-propionamido-1,6-dihydro-9H-purin-9-yl)methoxy)propane-1,3-diyl dipropionate
• 2-(2-(Propanoylamino)-6-oxo-1,6-dihydro-9H-purin-9-yl)methoxy)propane-1,3-diyl dipropanoate
• 320PG0G2RJ
• DTXSID40170271
• 2-[2-(Propanoylamino)-6-oxo-1,6-dihydro-9H-purin-9-yl]methoxy]propane-1,3-diyl dipropanoate; Ganciclovir Imp. J (EP); Ganciclovir Tripropionate; Ganciclovir Impurity J
• Q27256105
• GANCICLOVIR IMPURITY J [EP IMPURITY]
• PROPANAMIDE, N-(6,9-DIHYDRO-6-OXO-9-((2-(1-OXOPROPOXY)-1-((1-OXOPROPOXY)METHYL)ETHOXY)METHYL)-1H-PURIN-2-YL)-
• N-[6,9-Dihydro-6-oxo-9-[[2-(1-oxopropoxy)-1-[(1-oxopropoxy)methyl]ethoxy]methyl]-1H-purin-2-yl]propanamide
• 177216-32-9
• +Expand

• InChIKey： LQZYGPASWDRRFI-UHFFFAOYSA-N
• Inchi： InChI=1S/C18H25N5O7/c1-4-12(24)20-18-21-16-15(17(27)22-18)19-9-23(16)10-30-11(7-28-13(25)5-2)8-29-14(26)6-3/h9,11H,4-8,10H2,1-3H3,(H2,20,21,22,24,27)
• SMILES： CCC(=O)NC1=NC2=C(C(=O)N1)N=CN2COC(COC(=O)CC)COC(=O)CC

Computed Properties

• Exact Mass: 423.17539815g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 13
• Monoisotopic Mass: 423.17539815g/mol
• Heavy Atom Count: 30
• Complexity: 664
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.2
• Topological Polar Surface Area: 150Ų

Experimental Properties

• Solubility: Almost insoluble (0.08 g/l) (25 º C),
• Density: 1.40±0.1 g/cm3 (20 ºC 760 Torr),